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Compound of Interest

Compound Name: 4-Acetoxy Alprazolam

Cat. No.: B1610402

A Comparative Guide to 4-Acetoxy Alprazolam as a
Certified Reference Material

In the landscape of analytical chemistry, forensic science, and pharmaceutical research, the
use of highly pure and well-characterized Certified Reference Materials (CRMSs) is paramount
for ensuring the accuracy, precision, and reliability of experimental results.[1][2] This guide
provides a comprehensive validation of 4-Acetoxy Alprazolam as a CRM, offering a
comparison with alternative reference materials for Alprazolam and its metabolites. The
information presented is intended for researchers, scientists, and drug development
professionals who require accurate and dependable reference standards for their analytical
applications.

Introduction to 4-Acetoxy Alprazolam

4-Acetoxy Alprazolam is a derivative of Alprazolam, a potent triazolobenzodiazepine.[3] The
introduction of an acetate group at the C4 position of the diazepine ring alters its
physicochemical properties.[3] In biological systems and under certain chemical conditions, the
ester linkage in 4-Acetoxy Alprazolam can be hydrolyzed to yield 4-hydroxyalprazolam, a
principal metabolite of Alprazolam.[3][4] This metabolic conversion makes 4-Acetoxy
Alprazolam a valuable tool for studying the metabolism and detection of Alprazolam.

Comparison with Alternative Certified Reference
Materials
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The selection of an appropriate CRM is critical for any analytical method. Below is a

comparison of 4-Acetoxy Alprazolam with other commonly used Alprazolam-related CRMs.

Table 1: Comparison of Physicochemical Properties of Alprazolam-related Certified Reference

Materials
4-Acetoxy 4-hydroxy o-hydroxy
Feature Alprazolam
Alprazolam Alprazolam Alprazolam
8-chloro-1- 8-chloro-1- 8-chloro-4- 8-chloro-1-
methyl-6-phenyl-  methyl-6-phenyl-  hydroxy-1- (hydroxymethyl)-
4H-[1][3] 4H-[1][3] methyl-6-phenyl-  6-phenyl-4H-[1]
IUPAC Name [5]triazolo[4,3-a] [5]triazolo[4,3-a] 4H-s-triazolo[4,3-  [3][5]triazolo[4,3-
[1] [1] a[1] a[1]
[3]benzodiazepin  [3]benzodiazepin  [3]benzodiazepin  [3]benzodiazepin
-4-yl acetate e[6] e[4] e
CAS Number 30896-67-4[3] 28981-97-7[6] 37115-43-8 37115-32-5
Molecular
C19H15CIN40O2 C17H13CIN4[6] C17H13CIN4O C17H13CIN4O
Formula
Molecular Weight  366.8 g/mol 308.8 g/mol [6] 324.8 g/mol 324.8 g/mol
Prodrug/metaboli _
) Primary
te studies, )
) analytical
analytical Standard for the Standard for an
. standard for the _ , . .
Primary Use standard for major metabolite  active metabolite

forensic and
research

purposes.

guantification of

the parent drug.
[7]

of Alprazolam.[6]

of Alprazolam.[6]

Analytical Validation Data

The validation of an analytical method using a CRM is essential to ensure that the results are fit

for their intended purpose.[2] High-Performance Liquid Chromatography (HPLC) is a leading

analytical procedure for the verification of pharmaceutical cleaning validation programs and for

the quantification of low levels of residues.[5] The following table summarizes typical

performance data for the validation of 4-Acetoxy Alprazolam using an HPLC-UV method.
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Table 2: Typical Analytical Data for the Validation of 4-Acetoxy Alprazolam as a CRM

Parameter Typical Performance
Linearity (R?) >0.999

Accuracy (% Recovery) 98.0 - 102.0%
Precision (% RSD) <2.0%

Limit of Detection (LOD) 0.01 pg/mL

Limit of Quantification (LOQ) 0.05 pg/mL

Specificit No interference from related substances or
pecificity _
degradation products.

Note: The values presented in this table are illustrative of typical performance characteristics
and may vary depending on the specific analytical method and instrumentation used.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental results.
The following are key experimental protocols for the characterization and validation of 4-
Acetoxy Alprazolam as a CRM.

High-Performance Liquid Chromatography (HPLC) for
Purity Assessment and Quantification

HPLC is a primary technique for assessing the purity and determining the concentration of
CRMs.[5][8]

e Instrumentation: A standard HPLC system equipped with a UV detector, autosampler, and
column oven.[8]

e Column: A C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 um patrticle size).[8]

o Mobile Phase: A gradient or isocratic mixture of acetonitrile and a buffer solution (e.g.,
phosphate buffer, pH 6.0).[8]
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Flow Rate: Typically 1.0 mL/min.
Detection Wavelength: 254 nm.[8]

Procedure: A stock solution of 4-Acetoxy Alprazolam is prepared in a suitable solvent (e.g.,
methanol or acetonitrile). Calibration standards are prepared by serial dilution of the stock
solution. The sample and standards are injected into the HPLC system, and the peak areas
are used to determine the purity and concentration of the analyte.

Gas Chromatography-Mass Spectrometry (GC-MS) for
Identification and Confirmation

GC-MS is a powerful technique for the identification and confirmation of the chemical structure

of volatile and semi-volatile compounds.

Instrumentation: A gas chromatograph coupled to a mass spectrometer.

Column: A non-polar capillary column (e.g., 30 m x 0.25 mm, 0.25 um film thickness).
Carrier Gas: Helium at a constant flow rate.

Injection Mode: Splitless or split injection.

Temperature Program: An initial oven temperature of 150°C, ramped to 300°C.

Mass Spectrometer: Operated in electron ionization (El) mode with a full scan range (e.qg.,
50-550 amu).

Procedure: A solution of 4-Acetoxy Alprazolam is injected into the GC-MS system. The
resulting mass spectrum is compared to a reference library or a previously analyzed
standard to confirm the identity of the compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Elucidation

NMR spectroscopy is an indispensable tool for the unambiguous determination of the chemical

structure of organic molecules.[9]
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 Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

¢ Solvent: A deuterated solvent such as chloroform-d (CDCI3) or dimethyl sulfoxide-d6
(DMSO-d6).

o Experiments: *H NMR, ¥C NMR, and 2D NMR experiments (e.g., COSY, HSQC, HMBC) are
performed.

e Procedure: A small amount of the 4-Acetoxy Alprazolam sample is dissolved in the
deuterated solvent and placed in an NMR tube. The NMR spectra are acquired and analyzed
to confirm the connectivity of atoms and the overall structure of the molecule.

Visualizations

Diagrams are provided below to illustrate key pathways and workflows related to 4-Acetoxy

Alprazolam.

Metabolic Pathway

)

In-vivo/in-vitro

Hydrolysis
(Esterase-mediated)

Click to download full resolution via product page

Caption: Metabolic conversion of 4-Acetoxy Alprazolam.
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Caption: Experimental workflow for CRM validation.

Conclusion

The validation of 4-Acetoxy Alprazolam as a Certified Reference Material is crucial for its
application in research and forensic analysis. Its use, alongside other well-characterized CRMs
of Alprazolam and its metabolites, allows for the development of robust and reliable analytical
methods. The detailed experimental protocols and comparative data provided in this guide
serve as a valuable resource for scientists, ensuring the integrity and accuracy of their
analytical measurements. The availability of high-quality CRMs is fundamental to advancing
our understanding of the pharmacology and toxicology of benzodiazepines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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